Cas no 28224-67-1 (4(3H)-Pyrimidinone,2-amino-5-octyl-)

• Product name: 4(3H)-Pyrimidinone,2-amino-5-octyl-
• CAS No: 28224-67-1
• MF: C₁₂H₂₁N₃O
• MW: 223.31464
• CID: 255790
• PubChem ID: 147278

4(3H)-Pyrimidinone,2-amino-5-octyl- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pyrimidinone,2-amino-5-octyl-
• 2-amino-5-octyl-1H-pyrimidin-6-one
• DTXSID20182478
• 2-Amino-5-octyl-4(1H)-pyrimidinone
• 4(1H)-Pyrimidinone, 2-amino-5-octyl-
• 28224-67-1

• Inchi： InChI=1S/C12H21N3O/c1-2-3-4-5-6-7-8-10-9-14-12(13)15-11(10)16/h9H,2-8H2,1H3,(H3,13,14,15,16)
• InChI Key： PPSYBEVZXHJFAJ-UHFFFAOYSA-N
• SMILES： CCCCCCCCC1=CN=C(N)NC1=O

Computed Properties

• Exact Mass: 223.16863
• Monoisotopic Mass: 223.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 67.5Ų

Experimental Properties

• PSA: 67.48